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Compound of Interest

Compound Name: CCT018159

Cat. No.: B1684014

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT018159 is a potent and selective inhibitor of Heat Shock Protein 90 (Hsp90), a molecular
chaperone crucial for the stability and function of numerous client proteins involved in cell
growth, survival, and signaling.[1][2] By inhibiting the ATPase activity of Hsp90, CCT018159
leads to the degradation of these client proteins, many of which are oncoproteins, making it a
valuable tool for cancer research and a potential therapeutic agent.[1][2][3] These application
notes provide detailed protocols for the preparation of CCT018159 stock solutions in Dimethyl
Sulfoxide (DMSO) for in vitro studies.

Data Presentation

A summary of the key physicochemical and solubility data for CCT018159 is presented in the
table below for easy reference.
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Property Value Reference
Molecular Weight 352.39 g/mol

Formula C20H20N204

Purity =>98% (HPLC)

Appearance Crystalline solid [4]

Solubility in DMSO

35.24 mg/mL or 100 mM

Storage of Solid

Store at +4°C

Storage of Stock Solution

-20°C for up to 1 month, -80°C
for up to 6 months (protect

from light)

[5]

Experimental Protocols
Materials

CCT018159 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM CCT018159 Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of CCT018159 in DMSO.
Adjust the quantities accordingly for different desired concentrations.
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e Preparation: Work in a clean, sterile environment, such as a laminar flow hood, to minimize
contamination. Ensure all equipment is properly calibrated and sterilized.

e Weighing CCT018159: Carefully weigh out 3.52 mg of CCT018159 powder using an
analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
CCT018159 powder.

e Dissolving the Compound: Vortex the solution thoroughly until the CCT018159 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if
necessary.[5] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[5]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[5] Protect the stock solution from light.[5]

Dilution for Cell Culture Experiments

For cell-based assays, the DMSO stock solution should be diluted in cell culture medium to the
desired final concentration. It is crucial to ensure that the final concentration of DMSO in the
cell culture medium does not exceed a level that is toxic to the cells (typically <0.5%).

Mandatory Visualization
Experimental Workflow for CCT018159 Stock Solution
Preparation
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Preparation

Prepare Sterile Workspace and Equipment

Weighing

Weigh 3.52 mg of CCT018159

Diss%lution

Add 1 mL of Anhydrous DMSO

:

Vortex to Dissolve

Storage

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM CCT018159 stock solution in DMSO.

Simplified Signaling Pathway of Hsp90 Inhibition by
CCT018159
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Caption: CCT018159 inhibits Hsp90, leading to client protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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